Cas no 41010-09-7 (3-cyclohexylpropanenitrile)

• Product Name: 3-cyclohexylpropanenitrile
• CAS No: 41010-09-7
• MF: C₉H₁₅N
• MW: 137.222102403641
• MDL: MFCD00058669
• CID: 2685522
• PubChem ID: 10749242
• Update Time: 2025-11-05

3-cyclohexylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-​cyclohexylpropanenit​rile
• 3-cyclohexylpropanenitrile
• G19558
• 3-Cyclohexylpropionitrile
• 41010-09-7
• AKOS009321120
• DFCILIYDUNACSC-UHFFFAOYSA-N
• DTXSID00444248
• 890-482-6
• EN300-39194
• Z382691354
• DTXCID00395069
• 3-cyclohexyl-propionitrile
• CS-0248127
• SCHEMBL1044132

• MDL： MFCD00058669
• Inchi： 1S/C9H15N/c10-8-4-7-9-5-2-1-3-6-9/h9H,1-7H2
• InChI Key： DFCILIYDUNACSC-UHFFFAOYSA-N
• SMILES： N#CCCC1CCCCC1

Computed Properties

• Exact Mass: 137.120449483Da
• Monoisotopic Mass: 137.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-cyclohexylpropanenitrile

3-Cyclohexylpropanenitrile (CAS No. 41010-09-7): A Comprehensive Overview

3-Cyclohexylpropanenitrile, also known as cyclohexylacetonitrile, is a versatile organic compound with the CAS registry number 41010-09-7. This compound belongs to the class of nitriles, which are widely used in various industrial and chemical applications. The structure of 3-cyclohexylpropanenitrile consists of a cyclohexane ring attached to a propanenitrile group, making it a valuable intermediate in organic synthesis.

The synthesis of 3-cyclohexylpropanenitrile typically involves the alkylation of cyclohexane with an appropriate nitrile precursor. This process is optimized for high yield and purity, ensuring that the final product meets the stringent requirements of modern chemical industries. Recent advancements in catalytic systems have further enhanced the efficiency of this synthesis, reducing energy consumption and environmental impact.

One of the most significant applications of 3-cyclohexylpropanenitrile is in the pharmaceutical industry. The compound serves as an intermediate in the production of various drugs, including those targeting central nervous system disorders. Its unique structure allows for the formation of complex molecular frameworks, which are essential for drug efficacy. Researchers have recently explored its potential in developing new classes of antidepressants and antipsychotic medications, highlighting its importance in medicinal chemistry.

In addition to pharmaceuticals, 3-cyclohexylpropanenitrile finds extensive use in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has made it a critical component in crop protection products. Recent studies have focused on improving the bioavailability and environmental safety of these compounds, ensuring sustainable agricultural practices while maintaining high levels of pest control.

The electronic properties of 3-cyclohexylpropanenitrile make it an attractive candidate for materials science applications. Its nitrile group imparts strong electron-withdrawing characteristics, which are valuable in the development of advanced polymers and composites. Scientists have recently investigated its role in creating high-performance adhesives and coatings, which exhibit improved durability and resistance to environmental factors.

From a chemical standpoint, 3-cyclohexylpropanenitrile exhibits interesting reactivity due to its combination of a bulky cyclohexane ring and an electrophilic nitrile group. This duality allows for a wide range of transformations, including nucleophilic additions, eliminations, and substitutions. Recent research has delved into its potential as a building block for constructing bioactive molecules with complex stereochemistry, further underscoring its versatility.

The global demand for 3-cyclohexylpropanenitrile continues to grow, driven by advancements in technology and increasing awareness of its multifaceted applications. Manufacturers are investing heavily in optimizing production processes to meet this demand while adhering to strict regulatory standards. The compound's ability to adapt to diverse chemical environments positions it as a cornerstone in modern organic synthesis.

In conclusion, 3-cyclohexylpropanenitrile (CAS No. 41010-09-7) is a pivotal compound with far-reaching implications across various industries. Its role as an intermediate in pharmaceuticals, agrochemicals, and materials science highlights its significance in contemporary chemistry. As research progresses, new applications and improved synthesis methods will undoubtedly emerge, cementing its position as an indispensable tool in chemical innovation.